3,5-dimethyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)isoxazole-4-sulfonamide

Specification

• CAS No.: 2034409-60-2
• Molecular Formula: C17H25N7O4S
• Molecular Weight: 423.49
• IUPAC Name: 3,5-dimethyl-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]-1,2-oxazole-4-sulfonamide
• Standard InChI: InChI=1S/C17H25N7O4S/c1-12-15(13(2)28-22-12)29(25,26)18-11-14-19-16(23-5-3-4-6-23)21-17(20-14)24-7-9-27-10-8-24/h18H,3-11H2,1-2H3
• Standard InChI Key: PCBJVMDYTARFTG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC2=NC(=NC(=N2)N3CCOCC3)N4CCCC4

Introduction

The compound 3,5-dimethyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)isoxazole-4-sulfonamide is a complex organic molecule with a CAS number of 2034409-60-2. It features a unique structure that includes isoxazole, sulfonamide, morpholino, pyrrolidinyl, and triazine rings, making it a potential candidate for various biological activities due to its diverse functional groups.

Synthesis and Preparation

The synthesis of 3,5-dimethyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)isoxazole-4-sulfonamide typically involves multi-step reactions that require careful selection of starting materials and conditions. While specific synthesis protocols for this compound are not widely documented, similar compounds often involve reactions such as nucleophilic substitutions, condensations, and cyclizations.

Biological Activity and Potential Applications

Although specific biological activity data for 3,5-dimethyl-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)isoxazole-4-sulfonamide is limited, compounds with similar structural features have shown potential in various therapeutic areas. For instance, triazine derivatives are known for their anticancer, antiviral, and antimicrobial properties, while sulfonamides are commonly used as antibacterial agents. The presence of morpholino and pyrrolidinyl groups may also contribute to its biological activity by enhancing solubility and interaction with biological targets.

Research Findings and Future Directions

Given the lack of detailed research findings on this specific compound, future studies should focus on its synthesis optimization, structural characterization, and biological evaluation. Techniques such as NMR, LC-MS, and molecular docking could be employed to assess its potential as a therapeutic agent. Additionally, exploring its pharmacokinetic properties would be crucial for determining its drug-like characteristics.